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Compound of Interest

Compound Name: AFP-07 free acid

Cat. No.: B1664404

Essential Safety and Handling Guide for AFP-07
Free Acid

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling AFP-07 free acid in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe handling and
minimize exposure risks.

Chemical Identifier:

Name: AFP-07 free acid

CAS Number: 788799-13-3[1]

Molecular Formula: C22H30F205[1][2]

Molecular Weight: 412.47 g/mol [2]

Hazard Summary: AFP-07 free acid is harmful if swallowed and is very toxic to aquatic life with
long-lasting effects.[2] It is crucial to avoid inhalation, and contact with skin and eyes.

Personal Protective Equipment (PPE)
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The following personal protective equipment is mandatory when handling AFP-07 free acid to
ensure personal safety and prevent contamination.

PPE Category Specification Purpose
) Safety goggles with side- Protects eyes from splashes
Eye Protection )
shields and aerosols.
] ] o Prevents skin contact with the
Hand Protection Protective gloves (e.qg., nitrile) )
chemical.
) Impervious clothing (e.g., lab Protects skin from accidental
Skin and Body )
coat) spills.

Required when handling the
Respiratory Suitable respirator powder form or if aerosols may

be generated.

Experimental Protocols: Handling and Storage

Safe Handling Procedures:

¢ Ventilation: Always handle AFP-07 free acid in a well-ventilated area, preferably within a
chemical fume hood to avoid inhalation of dust or aerosols.

¢ Avoid Contact: Take all necessary precautions to prevent direct contact with the skin, eyes,
and clothing. Do not eat, drink, or smoke in the handling area.

¢ Weighing: When weighing the powdered form, do so carefully to minimize dust formation.

o Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid
splashing.

o After Handling: Wash hands and any exposed skin thoroughly with soap and water after
handling.

Storage Conditions:

o Store in a tightly sealed container in a cool, well-ventilated area.
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» Keep away from direct sunlight and sources of ignition.
o Recommended storage temperatures are -20°C for the powder and -80°C for solutions.

e Incompatible with strong acids/alkalis and strong oxidizing/reducing agents.

Emergency Procedures

Emergency Situation First Aid Measures

Immediately flush eyes with large amounts of

water for at least 15 minutes, holding eyelids
Eye Contact .

apart. Remove contact lenses if present and

easy to do. Seek prompt medical attention.

Remove contaminated clothing and rinse the
Skin Contact affected skin area thoroughly with plenty of

water. Call a physician.

Move the person to fresh air. If breathing is

difficult, provide respiratory support (CPR if

Inhalation -
necessary, avoiding mouth-to-mouth). Seek
immediate medical attention.
Rinse mouth with water. Do NOT induce
Ingestion vomiting. Call a poison center or doctor for

treatment advice.

Disposal Plan

Dispose of AFP-07 free acid and any contaminated materials in accordance with all applicable
local, state, and federal regulations.

Waste Disposal Steps:
o Collection: Collect waste material in a designated, properly labeled, and sealed container.

o Labeling: Clearly label the waste container with the chemical name and associated hazards.
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» Storage: Store the waste container in a secure, well-ventilated area away from incompatible
materials.

» Disposal: Arrange for disposal through an approved hazardous waste disposal company. Do
not dispose of down the drain or in regular trash.

Workflow and Safety Relationships

The following diagram illustrates the logical workflow for handling AFP-07 free acid,
emphasizing the integration of safety procedures at each step.
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Caption: Safe handling workflow for AFP-07 free acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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